4-Methyl-2-pentanone
4-Methyl-2-pentanone
Methyl isobutyl ketone appears as a clear colorless liquid with a pleasant odor. Flash point 73 °F. Less dense than water. Vapors heavier than air.
Methyl isobutyl ketone is a ketone.
Methyl isobutyl ketone is used as a solvent for gums, resins, paints, varnishes, lacquers, and nitrocellulose. Acute (short-term) exposure to methyl isobutyl ketone may irritate the eyes and mucous membranes, and cause weakness, headache, nausea, lightheadedness, vomiting, dizziness, incoordination, narcosis in humans. Chronic (long-term) occupational exposure to methyl isobutyl ketone has been observed to cause nausea, headache, burning in the eyes, weakness, insomnia, intestinal pain, and slight enlargement of the liver in humans. Lethargy and kidney and liver effects have been observed in rats and mice chronically exposed by gavage (experimentally placing the chemical in the stomach), ingestion, and inhalation. EPA has classified methyl isobutyl ketone as a Group D, not classifiable as to human carcinogenicity.
Methyl isobutyl ketone is a natural product found in Zingiber mioga, Aloe africana, and other organisms with data available.
Methyl Isobutyl Ketone (MIBK) can cause cancer according to California Labor Code. It can cause developmental toxicity according to The Environmental Protection Agency (EPA).
Methyl isobutyl ketone is a ketone.
Methyl isobutyl ketone is used as a solvent for gums, resins, paints, varnishes, lacquers, and nitrocellulose. Acute (short-term) exposure to methyl isobutyl ketone may irritate the eyes and mucous membranes, and cause weakness, headache, nausea, lightheadedness, vomiting, dizziness, incoordination, narcosis in humans. Chronic (long-term) occupational exposure to methyl isobutyl ketone has been observed to cause nausea, headache, burning in the eyes, weakness, insomnia, intestinal pain, and slight enlargement of the liver in humans. Lethargy and kidney and liver effects have been observed in rats and mice chronically exposed by gavage (experimentally placing the chemical in the stomach), ingestion, and inhalation. EPA has classified methyl isobutyl ketone as a Group D, not classifiable as to human carcinogenicity.
Methyl isobutyl ketone is a natural product found in Zingiber mioga, Aloe africana, and other organisms with data available.
Methyl Isobutyl Ketone (MIBK) can cause cancer according to California Labor Code. It can cause developmental toxicity according to The Environmental Protection Agency (EPA).
Brand Name:
Vulcanchem
CAS No.:
108-10-1
VCID:
VC21117724
InChI:
InChI=1S/C6H12O/c1-5(2)4-6(3)7/h5H,4H2,1-3H3
SMILES:
CC(C)CC(=O)C
Molecular Formula:
C6H12O
C6H12O
CH3COCH2CH(CH3)2
C6H12O
CH3COCH2CH(CH3)2
Molecular Weight:
100.16 g/mol
4-Methyl-2-pentanone
CAS No.: 108-10-1
Cat. No.: VC21117724
Molecular Formula: C6H12O
C6H12O
CH3COCH2CH(CH3)2
Molecular Weight: 100.16 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Methyl isobutyl ketone appears as a clear colorless liquid with a pleasant odor. Flash point 73 °F. Less dense than water. Vapors heavier than air. Methyl isobutyl ketone is a ketone. Methyl isobutyl ketone is used as a solvent for gums, resins, paints, varnishes, lacquers, and nitrocellulose. Acute (short-term) exposure to methyl isobutyl ketone may irritate the eyes and mucous membranes, and cause weakness, headache, nausea, lightheadedness, vomiting, dizziness, incoordination, narcosis in humans. Chronic (long-term) occupational exposure to methyl isobutyl ketone has been observed to cause nausea, headache, burning in the eyes, weakness, insomnia, intestinal pain, and slight enlargement of the liver in humans. Lethargy and kidney and liver effects have been observed in rats and mice chronically exposed by gavage (experimentally placing the chemical in the stomach), ingestion, and inhalation. EPA has classified methyl isobutyl ketone as a Group D, not classifiable as to human carcinogenicity. Methyl isobutyl ketone is a natural product found in Zingiber mioga, Aloe africana, and other organisms with data available. Methyl Isobutyl Ketone (MIBK) can cause cancer according to California Labor Code. It can cause developmental toxicity according to The Environmental Protection Agency (EPA). |
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| CAS No. | 108-10-1 |
| Molecular Formula | C6H12O C6H12O CH3COCH2CH(CH3)2 |
| Molecular Weight | 100.16 g/mol |
| IUPAC Name | 4-methylpentan-2-one |
| Standard InChI | InChI=1S/C6H12O/c1-5(2)4-6(3)7/h5H,4H2,1-3H3 |
| Standard InChI Key | NTIZESTWPVYFNL-UHFFFAOYSA-N |
| SMILES | CC(C)CC(=O)C |
| Canonical SMILES | CC(C)CC(=O)C |
| Boiling Point | 243 to 244 °F at 760 mmHg (NTP, 1992) 115.7 °C 116.50 °C. @ 760.00 mm Hg 117-118 °C 242 °F |
| Colorform | Liquid Colorless liquid |
| Flash Point | 73 °F (NTP, 1992) 23 °C 64 °F (18 °C) (Closed cup) 14 °C c.c. 73 °F 64 °F |
| Melting Point | -120.5 °F (NTP, 1992) -85 °C -84 °C -84.7 °C -120.5 °F -120 °F |
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